5-(4-chlorophenyl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-[(5-methyl-2-furyl)methyl]isoxazole-3-carboxamide

• Molecular Formula: C20H19ClN2O5S
• Molecular Weight: 434.9 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-N-(1,1-dioxothiolan-3-yl)-N-[(5-methylfuran-2-yl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H19ClN2O5S/c1-13-2-7-17(27-13)11-23(16-8-9-29(25,26)12-16)20(24)18-10-19(28-22-18)14-3-5-15(21)6-4-14/h2-7,10,16H,8-9,11-12H2,1H3
• InChI Key: ONHXUEBERKUXRX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)CN(C2CCS(=O)(=O)C2)C(=O)C3=NOC(=C3)C4=CC=C(C=C4)Cl

Description

5-(4-chlorophenyl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-[(5-methyl-2-furyl)methyl]isoxazole-3-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound is known by various names, including CPI-455, and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CPI-455 is not fully understood, but studies have shown that the compound targets the bromodomain and extraterminal (BET) family of proteins. These proteins are involved in the regulation of gene expression, and are known to play a key role in cancer development and progression. By targeting these proteins, CPI-455 may be able to disrupt the expression of genes that are involved in cancer growth and survival.
Biochemical and Physiological Effects
CPI-455 has a range of biochemical and physiological effects, including anti-tumor activity, anti-inflammatory activity, and immunomodulatory effects. Studies have shown that the compound can induce cell cycle arrest and apoptosis in cancer cells, and may also be effective in reducing inflammation and modulating the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of CPI-455 for laboratory experiments is its potent anti-tumor activity. This makes the compound a valuable tool for studying the mechanisms of cancer development and progression. However, CPI-455 also has some limitations, including its relatively high cost and the complexity of its synthesis.

Future Directions

There are several future directions for research on CPI-455. One area of interest is the development of more efficient synthesis methods that can reduce the cost and complexity of producing the compound. Another area of interest is the identification of potential therapeutic applications for CPI-455 beyond cancer treatment, such as in the treatment of inflammatory diseases or autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of CPI-455 and its potential for use in combination therapies with other anti-cancer agents.

Synthesis Methods

The synthesis of CPI-455 is a complex process that involves several steps. The first step involves the reaction of 4-chlorophenylhydrazine with 2-cyano-3-(2-thienyl)acrylic acid to form a hydrazone intermediate. This intermediate is then reacted with 5-methyl-2-furaldehyde to form a Schiff base, which is subsequently reacted with isoxazole-3-carboxylic acid to form the final product, CPI-455.

Scientific Research Applications

CPI-455 has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the compound's potential as a therapeutic agent for the treatment of cancer. Studies have shown that CPI-455 has potent anti-tumor activity in a range of cancer cell lines, and may be effective in the treatment of various types of cancer.